PI4K-IN-1

• Molecular Formula: C24H27N3O3S
• Molecular Weight: 437.6 g/mol
• InChI: InChI=1S/C24H27N3O3S/c28-22-12-19(9-10-27(22)14-16-1-2-16)18-7-8-20-21(11-18)31-24(26-20)25-13-15-3-5-17(6-4-15)23(29)30/h7-12,15-17H,1-6,13-14H2,(H,25,26)(H,29,30)
• InChIKey: LCUPEZBPGVQFLN-UHFFFAOYSA-N

PI4K-IN-1: Selective PI4KIIIα Inhibitor

PI4K-IN-1 (synonym AZ044, compound 44) is a small-molecule inhibitor of the alpha isoform of type III phosphatidylinositol‑4‑kinase (PI4KIIIα) developed originally by AstraZeneca [1]. It belongs to the benzothiazole‑cyclohexanecarboxylic acid chemotype and exhibits a pIC50 of 9.0 (IC50 ≈ 1 nM) for PI4KIIIα, with approximately 250‑fold selectivity over the beta isoform PI4KIIIβ (pIC50 6.6) and >10,000‑fold selectivity over class I PI3K isoforms [1]. The compound is intended as a chemical probe for dissecting PI4KIIIα‑specific functions in phosphoinositide metabolism and cellular signaling.

Workflow PI4KIIIα pathway inhibition studies

Selection Isoform-selectivity assay context

Use Context Acute, reversible pharmacological control

• [1] Raubo P, Andrews DM, McKelvie JC, Robb GR, Smith JM, Swarbrick ME, Waring MJ. Discovery of potent, selective small molecule inhibitors of α-subtype of type III phosphatidylinositol-4-kinase (PI4KIIIα). Bioorg Med Chem Lett. 2015 Aug 15;25(16):3189-93. doi:10.1016/j.bmcl.2015.05.093. PMID:26087940. View Source

Why PI4K-IN-1 Specificity Is Critical

PI4KIIIα and PI4KIIIβ govern biochemically distinct pools of phosphatidylinositol‑4‑phosphate (PI4P) in the cell, and their inhibition produces divergent functional outcomes [1][2]. PI4KIIIα maintains the plasma membrane PI4P pool required for growth‑factor‑stimulated PIP₂/PIP₃ production and downstream signaling, whereas PI4KIIIβ supports Golgi‑to‑plasma‑membrane trafficking and is co‑opted by positive‑sense RNA viruses for replication [2]. A non‑selective PI4K inhibitor or a PI3K‑targeted agent cannot recapitulate the specific biochemical and cellular signature of PI4KIIIα blockade. Procurement of an isoform‑selective probe such as PI4K‑IN‑1 is therefore mandatory for experiments that aim to attribute a phenotype uniquely to PI4KIIIα activity.

Pan-PI4K or PI3K inhibitors do not discriminate isoforms; phenotypic interpretation may shift.

Non-selective tools (e.g., phenylarsine oxide) cannot attribute cellular effects uniquely to PI4KIIIα.

PI4KIIIβ-selective inhibitors target a distinct PI4P pool; substitution confounds trafficking study endpoints.

• [1] Raubo P, Andrews DM, McKelvie JC, Robb GR, Smith JM, Swarbrick ME, Waring MJ. Discovery of potent, selective small molecule inhibitors of α-subtype of type III phosphatidylinositol-4-kinase (PI4KIIIα). Bioorg Med Chem Lett. 2015 Aug 15;25(16):3189-93. doi:10.1016/j.bmcl.2015.05.093. PMID:26087940. View Source
• [2] Waring MJ, Andrews DM, Faulder PF, Flemington V, McKelvie JC, Maman S, Preston M, Raubo P, Robb GR, Roberts K, Rowlinson R, Smith JM, Swarbrick ME, Treinies I, Winter JJG, Wood RJ. Potent, selective small molecule inhibitors of type III phosphatidylinositol-4-kinase α- but not β-inhibit the phosphatidylinositol signaling cascade and cancer cell proliferation. Chem Commun (Camb). 2014 May 25;50(40):5388-90. doi:10.1039/C3CC48391F. PMID:24366037. View Source

PI4K-IN-1 Selectivity Evidence

Isoform Selectivity: PI4KIIIα vs. PI4KIIIβ

In a direct head‑to‑head comparison within the same study, PI4K‑IN‑1 (compound 44) inhibited PI4KIIIα with a pIC50 of 9.0 (IC50 ≈ 1 nM) and PI4KIIIβ with a pIC50 of 6.6 (IC50 ≈ 250 nM), yielding approximately 250‑fold selectivity for the alpha isoform [1]. This contrasts with the pan‑PI4K inhibitor profile of earlier tool compounds (e.g., phenylarsine oxide) that do not distinguish between the two isoforms [2].

Isoform Selectivity

Head-to-head

~250‑fold over PI4KIIIβ (pIC50 9.0 vs 6.6)

Supports isoform-discrimination studies

ATP concentration not disclosed

Evidence Dimension	Enzymatic inhibition potency (pIC50 / IC50)
Target Compound Data	PI4KIIIα pIC50 = 9.0 (IC50 ≈ 1 nM); PI4KIIIβ pIC50 = 6.6 (IC50 ≈ 250 nM)
Comparator Or Baseline	PI4KIIIβ isoform (same enzyme family, measured in the same assay panel)
Quantified Difference	~250‑fold (ΔpIC50 = 2.4; Kᵢ ratio ≈ 250)
Conditions	In vitro enzymatic assay; recombinant PI4KIIIα and PI4KIIIβ; ATP concentration not disclosed in vendor‑available abstract [1]

Why This Matters

The ~250‑fold window enables clear pharmacological dissection of PI4KIIIα‑mediated versus PI4KIIIβ‑mediated cellular events, which is impossible with non‑selective PI4K inhibitors.

• [1] Raubo P, Andrews DM, McKelvie JC, Robb GR, Smith JM, Swarbrick ME, Waring MJ. Discovery of potent, selective small molecule inhibitors of α-subtype of type III phosphatidylinositol-4-kinase (PI4KIIIα). Bioorg Med Chem Lett. 2015 Aug 15;25(16):3189-93. doi:10.1016/j.bmcl.2015.05.093. PMID:26087940. View Source
• [2] Waring MJ, Andrews DM, Faulder PF, Flemington V, McKelvie JC, Maman S, Preston M, Raubo P, Robb GR, Roberts K, Rowlinson R, Smith JM, Swarbrick ME, Treinies I, Winter JJG, Wood RJ. Potent, selective small molecule inhibitors of type III phosphatidylinositol-4-kinase α- but not β-inhibit the phosphatidylinositol signaling cascade and cancer cell proliferation. Chem Commun (Camb). 2014 May 25;50(40):5388-90. doi:10.1039/C3CC48391F. PMID:24366037. View Source

Kinome-Wide Selectivity Over Class I PI3K

PI4K‑IN‑1 was counter‑screened against the four class I PI3K isoforms in the same study. It displayed pIC50 values of 4.0 (PI3Kα), <3.7 (PI3Kβ), 5.0 (PI3Kγ), and <4.1 (PI3Kδ), corresponding to >10,000‑fold selectivity relative to its PI4KIIIα pIC50 of 9.0 [1]. By comparison, the widely used PI3K inhibitor LY294002 inhibits PI3Kα with an IC50 of ~0.5‑1.4 µM [2], but lacks any meaningful PI4KIIIα activity, making it unsuitable for PI4KIIIα‑focused studies.

Kinome-wide Selectivity

Head-to-head

>10,000‑fold over class I PI3K isoforms

Avoids PI3K pathway interference

In vitro enzymatic panel

Evidence Dimension	Kinase selectivity (pIC50 against PI3Kα, β, γ, δ vs. PI4KIIIα)
Target Compound Data	PI3Kα pIC50 = 4.0; PI3Kβ pIC50 < 3.7; PI3Kγ pIC50 = 5.0; PI3Kδ pIC50 < 4.1
Comparator Or Baseline	PI4KIIIα pIC50 = 9.0 (internal baseline); LY294002 (PI3Kα IC50 ~0.5‑1.4 µM [2]) as external comparator
Quantified Difference	≥10,000‑fold (ΔpIC50 ≥ 4.0); LY294002 shows no significant PI4KIIIα inhibition
Conditions	In vitro enzymatic panel; recombinant class I PI3K isoforms; same study conditions as PI4KIIIα assay [1]

Why This Matters

This wide selectivity window over the PI3K family ensures that cellular phenotypes observed with PI4K‑IN‑1 can be confidently attributed to PI4KIIIα blockade rather than off‑target PI3K pathway interference.

• [1] Raubo P, Andrews DM, McKelvie JC, Robb GR, Smith JM, Swarbrick ME, Waring MJ. Discovery of potent, selective small molecule inhibitors of α-subtype of type III phosphatidylinositol-4-kinase (PI4KIIIα). Bioorg Med Chem Lett. 2015 Aug 15;25(16):3189-93. doi:10.1016/j.bmcl.2015.05.093. PMID:26087940. View Source
• [2] Vlahos CJ, Matter WF, Hui KY, Brown RF. A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002). J Biol Chem. 1994 Feb 18;269(7):5241-8. PMID:8106507. View Source

Cellular Target Engagement Confirmation

The Raubo et al. study reports that lead compounds in the series, including compound 44, inhibited PDGF‑stimulated inositol‑1‑phosphate (IP1) accumulation and reduced cellular PIP, PIP₂, and PIP₃ levels in a manner consistent with their PI4KIIIα enzymatic potencies [1]. While the abstract does not provide individual cellular IC50 values for compound 44, the concordance between enzymatic and cellular activity distinguishes this chemotype from structurally distinct PI4KIIIα inhibitors (e.g., AL‑9) that have shown weaker cellular penetration or target engagement in published studies [2].

Cellular Engagement

Class-level

PDGF-stimulated IP1 accumulation inhibited; concordance with enzymatic potency

Supports target engagement in living cells

Quantitative cellular IC50 not publicly available; class-level inference

Evidence Dimension	Cellular target engagement (PDGF‑stimulated IP1 accumulation; PIP/PIP₂/PIP₃ levels)
Target Compound Data	Qualitative confirmation of cellular PI4KIIIα inhibition consistent with enzymatic pIC50 of 9.0 [1]
Comparator Or Baseline	AL‑9 (earlier PI4KIIIα inhibitor) – cellular activity data not directly compared in the same study; noted in the literature to have limited cellular utility [2]
Quantified Difference	Quantitative cellular IC50 for compound 44 not publicly available from vendor‑accessible abstract; class‑level advantage inferred from reported concordance between enzymatic and cellular potency for the series [1]
Conditions	Cellular assays in the Raubo 2015 study; PDGF stimulation; measurement of IP1 accumulation and phosphoinositide levels [1]

Why This Matters

For procurement decisions, concordance between enzymatic and cellular activity reduces the risk that a compound is a 'dead' enzyme inhibitor that fails to engage the target in a living cell.

• [1] Raubo P, Andrews DM, McKelvie JC, Robb GR, Smith JM, Swarbrick ME, Waring MJ. Discovery of potent, selective small molecule inhibitors of α-subtype of type III phosphatidylinositol-4-kinase (PI4KIIIα). Bioorg Med Chem Lett. 2015 Aug 15;25(16):3189-93. doi:10.1016/j.bmcl.2015.05.093. PMID:26087940. View Source
• [2] Burke JE, Inglis AJ, Perisic O, Masson GR, McLaughlin SH, Rutaganira F, Shokat KM, Williams RL. Structures of PI4KIIIα complexes with potent inhibitors: distinct mechanisms of inhibition and a basis for drug design. Nat Commun. 2014 Jun 24;5:4171. doi:10.1038/ncomms5171. (Reference for AL‑9 and other PI4KIIIα inhibitors). View Source

Solubility and Formulation Profile

Vendor datasheets report that PI4K‑IN‑1 (MW 437.55) is soluble in DMSO at ≥125 mg/mL (285.68 mM) and can be formulated for in vivo administration at ≥2.08 mg/mL (4.75 mM) in vehicles such as 10% DMSO + 40% PEG300 + 5% Tween‑80 + 45% saline . This solubility profile enables both high‑concentration in vitro stock preparation and in vivo dosing without precipitation, a practical advantage over more hydrophobic PI4K inhibitors such as certain PI4KIIIβ‑selective chemotypes that require specialized co‑solvent systems [1].

Formulation Profile

Reported

DMSO solubility ≥125 mg/mL; in vivo formulation ≥2.08 mg/mL

Supports reproducible in vivo dosing

Vendor-specified data; may require validation

Evidence Dimension	Aqueous solubility and in vivo formulation compatibility
Target Compound Data	DMSO solubility ≥125 mg/mL; in vivo formulation solubility ≥2.08 mg/mL in standard vehicle
Comparator Or Baseline	UCB9608 (PI4KIIIβ‑selective inhibitor) – reported to require 20% Captisol or 10% Solutol for in vivo formulation, with lower aqueous solubility [1]
Quantified Difference	PI4K‑IN‑1 achieves ≥2.08 mg/mL in a simple DMSO/PEG300/Tween‑80/saline mixture vs. UCB9608 requiring specialized excipients; direct solubility head‑to‑head not performed in the same study
Conditions	Vendor‑specified solubility data; standard in vivo formulation protocols

Why This Matters

The straightforward formulation reduces technical complexity for in vivo pharmacology studies and ensures consistent exposure, minimizing batch‑to‑batch variability that can confound efficacy readouts.

• [1] Gore KR, et al. Discovery of a Potent, Orally Bioavailable PI4KIIIβ Inhibitor (UCB9608) Able To Significantly Prolong Allogeneic Organ Engraftment in Vivo. J Med Chem. 2018;61(15):6705-6723. doi:10.1021/acs.jmedchem.8b00651. (Reference for UCB9608 physicochemical properties and formulation). View Source

PI4K-IN-1 Applications

Growth Factor-Stimulated PI4KIIIα Signaling

PI4K‑IN‑1 enables unambiguous assignment of phenotypes to PI4KIIIα activity in PDGF‑ or Angiotensin‑II‑stimulated cells, where PI4KIIIα generates the plasma membrane PI4P pool required for PIP₂ and PIP₃ production [1][2]. Its >10,000‑fold selectivity over PI3K isoforms ensures that observed effects on IP1 accumulation, PIP₂/PIP₃ levels, and downstream Akt signaling are not confounded by concurrent PI3K inhibition [1].

PI4KIIIα vs. PI4KIIIβ in Membrane Trafficking

Because PI4K‑IN‑1 exhibits ~250‑fold selectivity for PI4KIIIα over PI4KIIIβ, it can be paired with a complementary PI4KIIIβ‑selective inhibitor (e.g., UCB9608) to deconvolve the roles of the two isoforms in Golgi‑to‑plasma‑membrane trafficking, endosomal sorting, and viral replication complex formation [1][2]. This combinatorial approach is not feasible with pan‑PI4K inhibitors that block both isoforms with similar potency [2].

PI4KIIIα-Dependent Cancer Cell Proliferation

The Waring et al. study demonstrated that selective PI4KIIIα inhibition reduces proliferation in a panel of cancer cell lines, correlating with depletion of plasma membrane PIP₂ and PIP₃ pools [2]. PI4K‑IN‑1, as one of the most potent and well‑characterized PI4KIIIα‑selective probes, is suitable for dose‑response proliferation assays (e.g., CTG or BrdU assays) in oncology models where PI3K pathway activation is PI4KIIIα‑dependent [1].

Chemical Tool for PI4KIIIα Knockdown Validation

PI4K‑IN‑1 provides a pharmacological alternative to genetic ablation of PI4KIIIα, allowing acute, reversible, and dose‑dependent inhibition in cell lines that are difficult to transfect or where chronic PI4KIIIα loss triggers compensatory upregulation of PI4KIIIβ [1][2]. The compound’s well‑defined selectivity profile (confirmed against PI3Kα/β/γ/δ and PI4KIIIβ) supports its use as a chemical biology tool to validate siRNA‑ or CRISPR‑derived phenotypes [1].

Application

Selection Property

Validation Focus

Growth factor-stimulated PI4KIIIα signaling studies

Isoform selectivity profile

PIP₂/PIP₃ endpoint monitoring

Membrane trafficking studies

Dual-isoform discrimination

PI4KIIIα-specific phenotype attribution

Cell proliferation model studies

PI4KIIIα target engagement

Proliferation endpoint concordance

Genetic knockdown validation

Pharmacological rescue

siRNA/CRISPR phenotype confirmation

• [1] Raubo P, Andrews DM, McKelvie JC, Robb GR, Smith JM, Swarbrick ME, Waring MJ. Discovery of potent, selective small molecule inhibitors of α-subtype of type III phosphatidylinositol-4-kinase (PI4KIIIα). Bioorg Med Chem Lett. 2015 Aug 15;25(16):3189-93. doi:10.1016/j.bmcl.2015.05.093. PMID:26087940. View Source
• [2] Waring MJ, Andrews DM, Faulder PF, Flemington V, McKelvie JC, Maman S, Preston M, Raubo P, Robb GR, Roberts K, Rowlinson R, Smith JM, Swarbrick ME, Treinies I, Winter JJG, Wood RJ. Potent, selective small molecule inhibitors of type III phosphatidylinositol-4-kinase α- but not β-inhibit the phosphatidylinositol signaling cascade and cancer cell proliferation. Chem Commun (Camb). 2014 May 25;50(40):5388-90. doi:10.1039/C3CC48391F. PMID:24366037. View Source